Cas no 87995-65-1 (Methanone, [5-methyl-2-(methylamino)phenyl](4-methylphenyl)-)

• Product Name: Methanone, [5-methyl-2-(methylamino)phenyl](4-methylphenyl)-
• CAS No: 87995-65-1
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 649106
• PubChem ID: 13156660
• Update Time: 2025-04-19

Methanone, [5-methyl-2-(methylamino)phenyl](4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-methyl-2-(methylamino)phenyl](4-methylphenyl)-
• [5-methyl-2-(methylamino)phenyl]-(4-methylphenyl)methanone
• 87995-65-1
• DTXSID30522942
• [5-Methyl-2-(methylamino)phenyl](4-methylphenyl)methanone

• Inchi： 1S/C16H17NO/c1-11-4-7-13(8-5-11)16(18)14-10-12(2)6-9-15(14)17-3/h4-10,17H,1-3H3
• InChI Key： HRAAMVCPBPXDDY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)C1C=C(C)C=CC=1NC

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.1Ų